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Compound of Interest

Compound Name: Saracatinib

Cat. No.: B1683781

This document provides essential guidance on the proper disposal procedures for Saracatinib
(AZDO0530), an investigational Src tyrosine kinase inhibitor. Adherence to these procedures is
critical to ensure the safety of laboratory personnel, the community, and the environment. The
following information is intended for researchers, scientists, and drug development
professionals who handle Saracatinib in a laboratory setting.

Saracatinib is classified as harmful if swallowed, causes skin and serious eye irritation, and
may cause respiratory irritation.[1] It is also very toxic to aquatic life with long-lasting effects.[2]
Therefore, proper waste management is of utmost importance.

Hazard Identification and Classification

Before disposal, it is crucial to understand the hazards associated with Saracatinib.
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Hazard Classification GHS Code Description

H302: Harmful if swallowed[1]

Acute Toxicity, Oral Category 4 o]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation[1]
Specific target organ toxicity, H335: May cause respiratory
. Category 3 o
single exposure irritation[1]
Hazardous to the aquatic H400: Very toxic to aquatic
) o Category 1 )
environment, acute toxicity life[2]
Hazardous to the aquatic H410: Very toxic to aquatic life
) Category 1 ] ]
environment, long-term hazard with long lasting effects[2]

Source: Saracatinib Safety Data Sheets[1][2]

Experimental Protocols for Decontamination and
Disposal

The disposal of Saracatinib and its associated waste must comply with all federal, state, and
local regulations.[3] As an investigational drug, specific protocols from the study sponsor may
also apply and should be followed.[4][5]

Decontamination Procedure:
In case of a spill, follow these steps:

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel to a safe
area.[1][3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves,
safety goggles with side-shields, and a suitable respirator.[1][2]
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Containment: Prevent further leakage or spillage. Do not let the product enter drains or water
courses.[1][3]

Absorption: For liquid spills, absorb with a finely-powdered liquid-binding material such as
diatomite or universal binders.[1] For solid spills, sweep or shovel up the material, avoiding
dust formation.[3]

Collection: Place the absorbed material or solid waste into a suitable, sealed, and properly
labeled container for disposal.[3]

Surface Decontamination: Decontaminate surfaces and equipment by scrubbing with
alcohol.[1]

Dispose of Contaminated Materials: All contaminated materials, including PPE, must be
disposed of as hazardous waste according to the procedures outlined below.[1]

Disposal of Unused or Expired Saracatinib:

Unused or expired Saracatinib should be offered to a licensed, professional waste disposal
company.[3] Do not dispose of it in regular trash or down the drain.[6]

Disposal of Contaminated Labware and Materials:

All items that have come into contact with Saracatinib, such as vials, pipette tips, gloves, and
other consumables, are considered contaminated waste.

e Segregation: This waste must be segregated from regular laboratory trash.

o Containerization: Place all contaminated solid waste into a designated, leak-proof, and
puncture-resistant hazardous waste container. Depending on institutional and local
regulations, this may be a specifically marked container for chemotherapeutic or cytotoxic
waste (e.g., a yellow or purple bin).[6][7]

e Labeling: The container must be clearly labeled as "Hazardous Waste," and
"Chemotherapeutic Waste," and should identify the contents, including "Saracatinib."
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« Incineration: The primary method of disposal for investigational and hazardous drug waste is
incineration at a permitted facility.[4][8]

Saracatinib Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Saracatinib and associated waste.

Saracatinib Disposal Workflow

Waste Assessment

Identify Saracatinib Waste

- Determine Waste Type =
Pure Compound Solid Waste Liquid Waste
Disposal Pathways
Contaminated Labware, P> Liquid Waste Containing Saracatinib

1 a1l <l
Unused/Expired Saracatinib <& PPE, and Spill Cleanup Materials

Final Disposition

M Engage Licensed Professional [
gl Waste Disposal Company |

High-Temperature Incineration

Maintain Disposal Recordsj

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://www.benchchem.com/product/b1683781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Saracatinib.

Key Safety and Logistical Information

» Regulatory Compliance: Always adhere to the guidelines set forth by regulatory bodies such
as the Resource Conservation and Recovery Act (RCRA) in the United States, as well as
institutional and sponsor-specific standard operating procedures (SOPSs).[4]

o Personal Protective Equipment (PPE): When handling Saracatinib or its waste, always wear
appropriate PPE, including gloves, lab coat, and eye protection.[1]

» Waste Minimization: Employ good laboratory practices to minimize the generation of
hazardous waste.

e Training: Ensure all personnel handling Saracatinib are trained on its hazards and the
proper disposal procedures.[5]

o Emergency Procedures: Be familiar with and have accessible the institutional procedures for
handling accidental spills and exposures.[1]

By following these procedures, laboratories can ensure the safe and compliant disposal of
Saracatinib, thereby protecting personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Saracatinib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683781#saracatinib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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